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Compound of Interest

Compound Name: 2-Cyclohexyl-2-hydroxyacetic acid

Cat. No.: B185313

An In-depth Technical Guide to 2-Cyclohexyl-2-hydroxyacetic Acid

This technical guide provides a comprehensive overview of 2-Cyclohexyl-2-hydroxyacetic
acid, a key intermediate in the synthesis of various pharmaceutical compounds. The document
is intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Chemical Identity and Properties

2-Cyclohexyl-2-hydroxyacetic acid, also known as cyclohexyl(hydroxy)acetic acid, is a
carboxylic acid derivative containing a cyclohexyl and a hydroxyl group attached to the alpha-
carbon. Its chemical properties make it a valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 2-Cyclohexyl-2-hydroxyacetic Acid
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Property Value Source(s)
Molecular Formula CsH140s3 [L1121[31[4115]
Molecular Weight 158.19 g/mol [L112][31[41[5]

2-cyclohexyl-2-hydroxyacetic
IUPAC Name y y Y y

[1]

acid
CAS Number 4442-94-8 [2][3]
SMILES C1CCC(CC1)C(C(=0)0)O [11[2]1[3]
InChiKey RRDPWAPIJGSANI- o

UHFFFAOYSA-N

Synthesis Methodologies

Several synthetic routes for the preparation of 2-Cyclohexyl-2-hydroxyacetic acid have been

developed. These methods often involve the formation of an ester intermediate, which is

subsequently hydrolyzed to yield the final carboxylic acid. Below are conceptual overviews of

key experimental approaches.

Synthesis via Ene Reaction and Subsequent Reduction

A notable method involves an ene reaction between cyclohexene and a benzoylformic acid

ester in the presence of a Lewis acid catalyst. The resulting intermediate, a 2-(2'-cyclohexen-1'-

yl)-2-hydroxy-2-phenylacetic acid ester, is then hydrolyzed and reduced to produce 2-

Cyclohexyl-2-hydroxyacetic acid. This approach is highlighted for its potential industrial

applicability, offering good yields through a simple stirring manipulation at room temperature.
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Caption: Synthesis of 2-Cyclohexyl-2-hydroxyacetic acid via Ene Reaction.

Synthesis via Grighard Reaction

Another established method is the condensation of ethyl benzoylformate with

cyclohexylmagnesium bromide. This Grignard reaction forms the corresponding ethyl 2-

cyclohexyl-2-hydroxy-2-phenylacetate, which is then hydrolyzed to yield 2-cyclohexyl-2-

hydroxyacetic acid. However, this method can be associated with the formation of by-

products and may require careful control of reaction conditions to achieve satisfactory yields.
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Applications in Pharmaceutical Synthesis

2-Cyclohexyl-2-hydroxyacetic acid serves as a crucial intermediate in the production of
various pharmaceutical agents.

¢ Anticholinergic Agents: It is a key precursor for the synthesis of drugs like oxybutynin, which
IS used to treat overactive bladder.

o Chiral Synthesis: The stereochemistry of this molecule makes it a valuable component in
asymmetric synthesis for producing active pharmaceutical ingredients (APIs) with high
enantiomeric purity.[4]

» Enzyme Inhibitors and CNS Agents: It is utilized in the development of central nervous
system agents and enzyme inhibitors.[4]

Beyond its role as a synthetic intermediate, 2-Cyclohexyl-2-hydroxyacetic acid is also
described as a linker in the synthesis of pharmaceuticals and agrochemicals and acts as a
polymerization catalyst.[2] It has also been noted for its potential anti-inflammatory properties
and effectiveness in treating certain bladder conditions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Cyclohexyl-2-hydroxyacetic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185313#2-cyclohexyl-2-hydroxyacetic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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